Cas no 86154-55-4 ( )
structure
Product Name:
CAS No:86154-55-4
MF:C6H10F2O
MW:136.139809131622
CID:867013
PubChem ID:13053138
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 2-Hexanone, 4,4-difluoro- (9CI)
- 4,4-Difluoro-2-hexanone
- 86154-55-4
- SCHEMBL18265160
- MRCMIUQTTVTYKH-UHFFFAOYSA-N
-
-
- Inchi: 1S/C6H10F2O/c1-3-6(7,8)4-5(2)9/h3-4H2,1-2H3
- InChI Key: MRCMIUQTTVTYKH-UHFFFAOYSA-N
- SMILES: FC(CC(C)=O)(CC)F
Computed Properties
- Exact Mass: 136.06997126g/mol
- Monoisotopic Mass: 136.06997126g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 17.1Ų
Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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